Cas no 941928-99-0 (N-(4-carbamoylphenyl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide)

• Product Name: N-(4-carbamoylphenyl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide
• CAS No: 941928-99-0
• MF: C₂₃H₂₈N₄O₅
• MW: 440.492225646973
• CID: 6134588
• PubChem ID: 16812700
• Update Time: 2025-11-01

N-(4-carbamoylphenyl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-carbamoylphenyl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide
• N-(4-carbamoylphenyl)-1-[2-(2,4-dimethoxyanilino)-2-oxoethyl]piperidine-4-carboxamide
• AKOS024643024
• 941928-99-0
• F2356-1177
• N-(4-carbamoylphenyl)-1-{[(2,4-dimethoxyphenyl)carbamoyl]methyl}piperidine-4-carboxamide
• N-(4-carbamoylphenyl)-1-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)piperidine-4-carboxamide

• Inchi： 1S/C23H28N4O5/c1-31-18-7-8-19(20(13-18)32-2)26-21(28)14-27-11-9-16(10-12-27)23(30)25-17-5-3-15(4-6-17)22(24)29/h3-8,13,16H,9-12,14H2,1-2H3,(H2,24,29)(H,25,30)(H,26,28)
• InChI Key： ZZDUMWIUISBFJX-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(OC)C=C2OC)=O)CCC(C(NC2=CC=C(C(=O)N)C=C2)=O)CC1

Computed Properties

• Exact Mass: 440.20597001g/mol
• Monoisotopic Mass: 440.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 123Ų

Additional information on N-(4-carbamoylphenyl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide

Introduction to N-(4-carbamoylphenyl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide (CAS No. 941928-99-0)

N-(4-carbamoylphenyl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 941928-99-0, represents a complex molecular structure that combines several functional groups, making it a promising candidate for various applications in drug discovery and therapeutic development.

The molecular architecture of this compound features a piperidine core, which is a common motif in many bioactive molecules due to its ability to interact with biological targets. The presence of multiple carbamoyl and methylene groups enhances the compound's potential for binding to specific enzymes and receptors, which is crucial for developing effective pharmaceutical agents.

One of the most striking aspects of N-(4-carbamoylphenyl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide is its dual functionality. The combination of the 4-carbamoylphenyl group and the (2,4-dimethoxyphenyl)carbamoylmethyl moiety suggests that this compound may exhibit unique pharmacological properties. These features make it an intriguing subject for further investigation in the context of medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. Piperidine derivatives have shown particular promise in this area, with several compounds already entering clinical trials for conditions such as Alzheimer's disease and Parkinson's disease. The specific structure of N-(4-carbamoylphenyl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide positions it as a potential lead compound for further exploration in this domain.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, is essential for constructing the complex framework of this molecule. These synthetic strategies not only highlight the technical expertise required but also underscore the importance of innovation in chemical synthesis.

Recent studies have begun to explore the biological activity of N-(4-carbamoylphenyl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide. Preliminary findings suggest that this compound may possess inhibitory properties against certain enzymes implicated in inflammation and neurodegeneration. These findings are particularly exciting given the high unmet medical needs associated with these conditions. Further preclinical studies are warranted to fully elucidate its pharmacological profile and potential therapeutic applications.

The development of new pharmaceuticals is a multifaceted process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. N-(4-carbamoylphenyl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide exemplifies how a single compound can serve as a catalyst for such collaboration, driving forward research efforts across multiple disciplines. Its unique structure and promising biological activity make it a valuable asset in the quest for novel treatments for complex diseases.

As research continues to uncover new insights into the mechanisms underlying neurological disorders, compounds like N-(4-carbamoylphenyl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide will play an increasingly important role in drug discovery and development. The combination of innovative chemical synthesis and rigorous biological evaluation will be key to realizing their full potential as therapeutic agents.

In conclusion, N-(4-carbamoylphenyl)-1-{(2,4-dimethoxyphenyl)carbamoylmethyl}piperidine-4-carboxamide (CAS No. 941928-99-0) represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological activity position it as a valuable candidate for further research and development. As scientists continue to unravel the complexities of neurological diseases, compounds like this one will be at the forefront of efforts to develop novel treatments that improve patient outcomes.